Cas no 834906-08-0 (3-Pentanone, 1-hydroxy-2-methyl-2-phenyl-)

• Product name: 3-Pentanone, 1-hydroxy-2-methyl-2-phenyl-
• CAS No: 834906-08-0
• MF: C₁₂H₁₆O₂
• MW: 192.25424
• CID: 670131
• PubChem ID: 71415194

3-Pentanone, 1-hydroxy-2-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-hydroxy-2-methyl-2-phenyl-
• 1-hydroxy-2-methyl-2-phenylpentan-3-one
• DTXSID90834614
• 834906-08-0

• Inchi： InChI=1S/C12H16O2/c1-3-11(14)12(2,9-13)10-7-5-4-6-8-10/h4-8,13H,3,9H2,1-2H3
• InChI Key： VOBQBGQYPAOGKT-UHFFFAOYSA-N
• SMILES： CCC(=O)C(C)(CO)C1=CC=CC=C1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų